3,6-Difluoropyrazine-2-carboxamide

• IUPAC Name: 3,6-difluoropyrazine-2-carboxamide
• InChI: InChI=1S/C5H3F2N3O/c6-2-1-9-4(7)3(10-2)5(8)11/h1H,(H2,8,11)
• InChI Key: WIQUNYNMYIJSCV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=N1)F)C(=O)N)F
• Molecular Formula: C5H3F2N3O
• DSSTOX Substance ID: DTXSID20627394
• Molecular Weight: 159.09 g/mol
• CAS No.: 356783-29-4

Description

3,6-Difluoropyrazine-2-carboxamide is a chemical compound with the CAS Number: 356783-29-4. It has a molecular weight of 159.1 and its IUPAC name is this compound. It is a solid substance stored at temperatures between 2-8°C in an inert atmosphere.

Synthesis Analysis

The synthesis of this compound is related to the synthesis of Favipiravir. In the key synthetic reaction, 3,6-dichloropyrazine-2-carbonitrile was reacted sequentially, in one pot, with KF and 30% H2O2 to give Favipiravir as colorless crystals. The synthesis of Favipiravir was carried out in only six steps from 3-aminopyrazine-2-carboxylic acid with an overall yield of about 22.3%.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C5H3F2N3O. The InChI code for this compound is 1S/C5H3F2N3O/c6-2-1-9-4(7)3(10-2)5(8)11/h1H,(H2,8,11).

Physical and Chemical Properties Analysis

This compound is a solid substance. It is stored at temperatures between 2-8°C in an inert atmosphere.

Scientific Research Applications

Synthesis Applications

• Synthesis of Fluorinated Pyrazoles : Research by Ohtsuka et al. (2012) demonstrated the trifluoromethylation of 1,3-dicarbonyl compounds, leading to the formation of fluorinated pyrazoles. These compounds are significant in the field of synthetic organic chemistry, providing a pathway for the development of novel molecules (Ohtsuka et al., 2012).

• Automated Flow Preparation : Ingham et al. (2014) described the use of open-source software and a Raspberry Pi® computer for the control of multiple flow chemistry devices. This method was applied for the machine-assisted, multi-step flow preparation of pyrazine-2-carboxamide, showcasing the integration of technology in chemical synthesis (Ingham et al., 2014).

Corrosion Inhibition

• Corrosion Inhibitor for Mild Steel : Erami et al. (2019) investigated carboxamide derivatives, including pyrazine-2-carboxamide, as corrosion inhibitors in HCl solution for mild steel. The study found that these compounds act via adsorption at the metal/solution interface, indicating their potential as effective corrosion inhibitors (Erami et al., 2019).

Fungicidal Applications

• Novel Fungicide Development : Oda et al. (2017) discovered pyraziflumid, a novel SDHI fungicide characterized by the 3-(trifluoromethyl)pyrazine-2-carboxamide group. This development highlights the role of pyrazine derivatives in creating effective fungicides for a broad spectrum of plant diseases (Oda et al., 2017).

Antiviral Research

• Antiviral Compound Development : Favipiravir, a compound based on 1,4-pyrazine-3-carboxamide, has been studied extensively for its antiviral properties, including against COVID-19. Konstantinova et al. (2022) provided insights into its in vivo metabolism, mechanism of antiviral activity, and clinical findings, emphasizing the significance of pyrazine derivatives in antiviral research (Konstantinova et al., 2022).

• NHC-Intermediates in Synthesis : The research by Naredla et al. (2013) on the preparation of pyrazine carboxamides involves N-heterocyclic carbene (NHC) intermediates. This method showcases the significance of pyrazine carboxamides in organic synthesis, particularly in the creation of novel chemical structures (Naredla et al., 2013).

Material Science

• Molecular Structure Analysis : The study of 5-methylpyrazine-2-carboxamide by Rillema et al. (2017) focused on its planar molecular structure and crystal properties. Such research contributes to the understanding of material properties, which is crucial in material science and engineering (Rillema et al., 2017).

• Magnetic Properties in Copper(II) Complexes : Yoshida et al. (2013) synthesized copper(II) complexes bridged with pyrazine-2-carboxamide and studied their crystal structures and magnetic properties. This research highlights the application of pyrazine derivatives in understanding and manipulating magnetic properties in materials (Yoshida et al., 2013).

Antimicrobial and Antibacterial Research

• Antimycobacterial and Antibacterial Evaluation : Semelková et al. (2017) synthesized N-Benzylpyrazine-2-carboxamide derivatives and evaluated their antimycobacterial and antibacterial properties. Their research contributes to the development of new treatments for bacterial infections (Semelková et al., 2017).

• Nematocidal Evaluation in Agrochemicals : The study by Zhao et al. (2017) on 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives revealed their potential as nematocidal agents, contributing to the field of agrochemicals and pest control (Zhao et al., 2017).

Safety and Hazards

The safety information for 3,6-Difluoropyrazine-2-carboxamide indicates that it has some hazards associated with it. The hazard statements include H302+H312+H332-H315-H319-H335. The precautionary statements include P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312-P304+P340+P312-P305+P351+P338-P332+P313-P337+P313-P362-P363-P403+P233-P405-P501.

Synthesis routes and methods

Procedure details

In a mixture of 570 mL of 12 mol/L hydrochloric acid and 57 mL of tetrahydrofuran was suspended 57.3 g of 3,6-difluoro-2-pyrazinecarbonitrile. The suspension was stirred at 30-35° C. for 6.5 hours. The reaction mixture was concentrated to dryness under reduced pressure, 100 mL of ethanol was added, and then the solvent and hydrochloric acid were removed under reduced pressure. The residue thus obtained was washed with ethanol and diisopropyl ether to obtain 53.7 g of 3,6-difluoro-2-pyrazinecarboxamide as a colorless solid product.